Cas no 2309474-14-2 ([1,2,4]Triazolo[1,5-a]pyridin-7-amine, hydrochloride (1:1))

• Product Name: [1,2,4]Triazolo[1,5-a]pyridin-7-amine, hydrochloride (1:1)
• CAS No: 2309474-14-2
• MF: C₆H₇ClN₄
• MW: 170.59957909584
• CID: 6083143
• PubChem ID: 138991544
• Update Time: 2026-03-11

[1,2,4]Triazolo[1,5-a]pyridin-7-amine, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridin-7-amine, hydrochloride (1:1)
• 1,2,4]Triazolo[1,5-a]pyridin-7-amine hydrochloride
• [1,2,4]TRIAZOLO[1,5-A]PYRIDIN-7-AMINE HYDROCHLORIDE
• 7-Amino-[1,2,4]triaZolo[1,5-a]pyridine hydrochloride
• Z3637084929
• 2309474-14-2
• SCHEMBL22123553
• EN300-6764831
• MFCD31915885
• [1,2,4]triazolo[1,5-a]pyridin-7-amine;hydrochloride
• AT36159
• [1,2,4]triazolo[1,5-a]pyridin-7-aminehydrochloride

• Inchi： 1S/C6H6N4.ClH/c7-5-1-2-10-6(3-5)8-4-9-10;/h1-4H,7H2;1H
• InChI Key： ZMVRYIKFPABLGV-UHFFFAOYSA-N
• SMILES： NC1C=CN2N=CN=C2C=1.Cl

Computed Properties

• Exact Mass: 170.0359239g/mol
• Monoisotopic Mass: 170.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on [1,2,4]Triazolo[1,5-a]pyridin-7-amine, hydrochloride (1:1)

[1,2,4]Triazolo[1,5-a]pyridin-7-amine, hydrochloride (1:1) (CAS No. 2309474-14-2): A Comprehensive Overview

[1,2,4]Triazolo[1,5-a]pyridin-7-amine, hydrochloride (1:1) (CAS No. 2309474-14-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of [1,2,4]Triazolo[1,5-a]pyridin-7-amine, hydrochloride (1:1) is characterized by a triazolopyridine core with an amine group at the 7-position. The presence of the hydrochloride salt form ensures better solubility and stability in aqueous environments, making it suitable for various biological assays and pharmaceutical formulations. The synthesis of this compound typically involves a multi-step process that includes the formation of the triazolopyridine scaffold followed by functionalization at the 7-position.

Recent studies have explored various synthetic routes to optimize the yield and purity of [1,2,4]Triazolo[1,5-a]pyridin-7-amine, hydrochloride (1:1). One notable method involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency. This approach not only enhances the scalability of the synthesis but also minimizes the formation of by-products.

Pharmacological Properties

[1,2,4]Triazolo[1,5-a]pyridin-7-amine, hydrochloride (1:1) has been extensively studied for its pharmacological properties, particularly its potential as a therapeutic agent. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets in drug discovery. Research has shown that this compound can selectively bind to specific GPCRs, leading to modulation of downstream signaling pathways.

In addition to its GPCR modulating activity, [1,2,4]Triazolo[1,5-a]pyridin-7-amine, hydrochloride (1:1) has also demonstrated promising anti-inflammatory and neuroprotective effects. Studies using in vitro and in vivo models have revealed that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in neuronal cells. These findings suggest potential applications in the treatment of inflammatory diseases and neurodegenerative disorders.

Clinical Potential

The clinical potential of [1,2,4]Triazolo[1,5-a]pyridin-7-amine, hydrochloride (1:1) is an area of active research. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These characteristics make it a promising candidate for further development as a therapeutic agent.

Several clinical trials are currently underway to evaluate the safety and efficacy of [1,2,4]Triazolo[1,5-a]pyridin-7-amine, hydrochloride (1:1) in various disease conditions. Early results from these trials have been encouraging, with some studies reporting significant improvements in patient outcomes. However, more extensive clinical data are needed to fully assess its therapeutic potential.

Current Research Trends

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of compounds like [1,2,4]Triazolo[1,5-a]pyridin-7-amine, hydrochloride (1:1). One area of particular interest is the use of computational methods to predict and optimize the biological activity of these compounds. Machine learning algorithms and molecular dynamics simulations have been employed to identify key structural features that contribute to their pharmacological properties.

Another emerging trend is the exploration of combination therapies involving multiple compounds with complementary mechanisms of action. Research has shown that combining [1,2,4]Triazolo[1,5-a]pyridin-7-amine, hydrochloride (1:1) with other drugs can enhance therapeutic efficacy while reducing side effects. This approach holds promise for improving treatment outcomes in complex diseases such as cancer and autoimmune disorders.

Conclusion

In conclusion,[1，2，4］Triazolo［１，５－a］pyridin－７－amine，hydrochloride（１：１）(CAS No．2309474－１４－２) represents a promising compound with diverse biological activities and potential therapeutic applications．Its unique chemical structure，combined with favorable pharmacological properties，makes it an attractive candidate for further research and development．As ongoing studies continue to uncover new insights into its mechanisms of action，the clinical potential of this compound is likely to expand，opening up new avenues for drug discovery and treatment innovation．